6-Methyl-3,5-heptadien-2-one

• IUPAC Name: (3E)-6-methylhepta-3,5-dien-2-one
• InChI: InChI=1S/C8H12O/c1-7(2)5-4-6-8(3)9/h4-6H,1-3H3/b6-4+
• InChI Key: KSKXSFZGARKWOW-GQCTYLIASA-N
• Canonical SMILES: CC(=CC=CC(=O)C)C
• Isomeric SMILES: CC(=C/C=C/C(=O)C)C
• Molecular Formula: C8H12O
• Molecular Weight: 124.18 g/mol
• Physical Description: Colourless to pale yellow oily liquid; cinnamon-like odour with a coconut undertone
• Solubility: almost insoluble in water; soluble in oils, Miscible at room temperature (in ethanol)
• Density: 0.895-0.899
• CAS RN: 1604-28-0, 16647-04-4

Description

6-Methyl-3,5-heptadien-2-one is a chemical compound with the formula C8H12O. It has a cinnamon-like odor with a coconut undertone. It is used in the preparation of (RS)- (E)-2,6-dimethyl-1,2-epoxy-3,5-heptadiene.

Synthesis Analysis

6-Methyl-3,5-heptadien-2-one can be prepared by reacting 2-methylbuten-2-al with acetone in the presence of sodium ethylate or sodium hydroxide. It can also be synthesized by the pyrolysis of tertiary acetylenic carbinyl acetoacetates in the presence of an acid catalyst.

Molecular Structure Analysis

The molecular weight of 6-Methyl-3,5-heptadien-2-one is 124.1803. The IUPAC Standard InChI is InChI=1S/C8H12O/c1-7(2)5-4-6-8(3)9/h4-6H,1-3H3.

Physical And Chemical Properties Analysis

6-Methyl-3,5-heptadien-2-one is miscible with alcohol and immiscible with water. It has a density of 0.893 g/mL at 25 °C.

Scientific Research Applications

Organic Synthesis

“6-Methyl-3,5-heptadien-2-one” is used in organic synthesis. .

Preparation of Epoxides

. Epoxides are highly reactive and are used in a wide range of applications, including the synthesis of pharmaceuticals, polymers, and fragrances.

Flavor and Fragrance Industry

. However, more research is needed to fully understand its sensory properties and potential uses.

Safety And Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard. It is classified as flammable liquids, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure). The target organs include the respiratory system.

Synthesis routes and methods I

Procedure details

A mixture of 5.3 g of the aluminum tri(methyl acetylacetate) catalyst mentioned in Example 1 and 85 g of 1,2-propylene carbonate was heated to 170° C. and, at this temperature a mixture of 55 g (0.47 mol) of methyl acetoacetate and 43.7 g (0.52 mol) of 2-methyl-3-butyn-2-ol was metered in at a constant rate over the course of 4 h. After the addition was complete, the mixture was stirred at 170° C. for 30 min. During this time, CO2 was evolved and low boilers distilled out. The reaction mixture was subsequently cooled, and the 2-methyl-2,4-heptadien-6-one which was formed was distilled out under about 100 mbar. This resulted in 42 g of pure 2-methyl-2,4-heptadien-6-one, which corresponds to a yield of 72% of theory based on reacted 2-methyl-3-butyn-2-ol.

Synthesis routes and methods II

Procedure details

50 Parts of 3,3-dimethyl-acrolein and 100 parts of acetone are heated with 12 parts of a catalyst (which has been prepared by calcining a mixture of equimolar amounts of magnesium oxide, molybdenum dioxide and zinc oxide) for 3 hours at 180° C and a pressure of 30 atmospheres and the product is subjected to fractional distillation. 27 Parts of 2-methyl-2,4-heptadien-6-one is obtained which is equivalent to a yield of 43% of theory at a conversion of 86% based on 3,3-dimethyl-acrolein.

Synthesis routes and methods III

Procedure details

A mixture of 50 parts of 3,3-dimethylacrolein, 100 parts of acetone and 12 parts of zinc oxide is heated for 3 hours at 180° C and a pressure of 45 atmosphere in a vibrated autoclave. The reactor is then cooled and the mixture is fractionally distilled. 52.5 parts of 2-methyl-2,4-heptadien-6-one is obtained in a yield of 93% of theory based on 3,3-dimethylacrolein at a conversion 76% of theory and with a boiling point of 92° C at 15 mm Hg.

Synthesis routes and methods IV

Procedure details

3-methyl-2-butenol is converted to 3-methyl-2-butene carboxaldehyde which in turn is reacted with triphenylphosphoranyliden-2-propanone to provide 6-methyl-hept-3,5-diene-2-one.

Q & A

Q1: What are the natural sources and potential biological activities of 6-methyl-3,5-heptadien-2-one?

A: 6-Methyl-3,5-heptadien-2-one is a natural constituent of various essential oils, including those derived from Ceylon tea [] and Artemisia kotuchovii []. Research suggests that this compound might play a role in modulating innate immune responses. Specifically, it has shown inhibitory effects on human neutrophil responses, including calcium flux, chemotaxis, and reactive oxygen species production [].

Q2: How does the structure of 6-methyl-3,5-heptadien-2-one relate to its reactivity?

A: 6-Methyl-3,5-heptadien-2-one possesses a conjugated diene system, making it susceptible to various chemical reactions. For instance, it can undergo selective reduction to form geranylacetone, a commercially valuable fragrance compound []. This reduction, catalyzed by ene-reductases, highlights the reactivity of the conjugated double bonds within the molecule [].

Q3: Can 6-methyl-3,5-heptadien-2-one be synthesized through catalytic isomerization?

A: Yes, 6-methyl-3,5-heptadien-2-one can be selectively synthesized from an allenyl allylic alcohol precursor (6-methyl-1,2,5-heptatrien-4-ol) through isomerization catalyzed by vanadium or molybdenum complexes []. This reaction highlights the potential of utilizing metal catalysts for the controlled synthesis of this compound.

Q4: How does oxidation impact 6-methyl-3,5-heptadien-2-one in complex mixtures?

A: Studies investigating zeaxanthin degradation in soybean oil revealed that 6-methyl-3,5-heptadien-2-one can form as a volatile product during the oxidation process []. This finding suggests that the presence of 6-methyl-3,5-heptadien-2-one in natural products or food systems might be influenced by oxidative conditions.

Q5: What spectroscopic techniques can provide structural information about 6-methyl-3,5-heptadien-2-one?

A: ¹³C-NMR spectroscopy has been used to characterize the structure of 6-methyl-3,5-heptadien-2-one, particularly when complexed with transition metals like iron []. This technique provides valuable insights into the electronic environment and bonding within the molecule.

Q6: Are there safety assessments available for 6-methyl-3,5-heptadien-2-one?

A: Yes, the Research Institute for Fragrance Materials (RIFM) has conducted a safety assessment on 6-methyl-3,5-heptadien-2-one []. While the specific details of the assessment are not provided in the abstract, its existence indicates ongoing efforts to understand the safety profile of this compound.

Q7: What is the historical context of 6-methyl-3,5-heptadien-2-one research?

A: Early research on 6-methyl-3,5-heptadien-2-one focused on its identification as an autoxidation product of alloocimene []. This work laid the foundation for further investigations into its synthesis, reactivity, and biological properties.